2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine (2-CMHP) is a novel compound with a range of potential applications in scientific research. It is a small molecule with a molecular weight of 187.6 g/mol, and has a chemical structure of C10H9ClNO3. 2-CMHP is a synthetic compound, and is not found in nature, but can be synthesized in the laboratory. It has been studied for its potential use in a variety of research applications, including its biochemical and physiological effects, and its potential use as a pharmacological agent.
Mechanism of Action
The mechanism of action of 2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the compound binds to certain enzymes and blocks their activity. It is also believed to have antioxidant properties, which may be responsible for its potential pharmacological effects.
Biochemical and Physiological Effects
2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine, 95% has been studied for its potential biochemical and physiological effects. It has been shown to have potential anti-inflammatory and anti-cancer effects in laboratory studies. It has also been studied for its potential effects on the cardiovascular system, as well as its potential to inhibit certain enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine, 95% in laboratory experiments are that it is a small molecule, and is relatively easy to synthesize in the laboratory. It also has potential applications in a variety of research applications. The limitations of using 2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine, 95% in laboratory experiments are that its mechanism of action is not yet fully understood, and its potential pharmacological effects are still being studied.
Future Directions
Future research on 2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine, 95% should focus on further elucidating its mechanism of action, as well as its potential biochemical and physiological effects. Additionally, further research should be conducted on its potential applications in drug delivery systems, as a potential inhibitor of enzymes, and as a potential antioxidant. Finally, further research should be conducted on its potential use as a pharmacological agent, and its potential side effects.
Synthesis Methods
2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine, 95% can be synthesized in the laboratory through a two-step process. The first step involves the reaction of 4-methoxycarbonylphenol with 3-chloro-5-hydroxypyridine in the presence of sodium hydroxide. This reaction yields 2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine, 95% as the desired product. The second step involves the purification of the product through recrystallization.
Scientific Research Applications
2-(3-Chloro-4-methoxycarbonylphenyl)-5-hydroxypyridine, 95% has been studied for its potential applications in scientific research. It has been proposed as a potential pharmacological agent, and has been studied for its biochemical and physiological effects. It has also been studied for its potential use in drug delivery systems, as a potential inhibitor of enzymes, and as a potential antioxidant.
properties
IUPAC Name |
methyl 2-chloro-4-(5-hydroxypyridin-2-yl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO3/c1-18-13(17)10-4-2-8(6-11(10)14)12-5-3-9(16)7-15-12/h2-7,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYDBMISCPTYQGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C2=NC=C(C=C2)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692767 |
Source
|
Record name | Methyl 2-chloro-4-(5-hydroxypyridin-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-4-(5-hydroxypyridin-2-yl)benzoate | |
CAS RN |
1261939-85-8 |
Source
|
Record name | Methyl 2-chloro-4-(5-hydroxypyridin-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.